Cas no 2138336-09-9 (2-Thiazolemethanamine, 4-(1-piperazinylmethyl)-)

• Product Name: 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)-
• CAS No: 2138336-09-9
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• CID: 5280709
• Update Time: 2025-10-18

2-Thiazolemethanamine, 4-(1-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)-

• Inchi： 1S/C9H16N4S/c10-5-9-12-8(7-14-9)6-13-3-1-11-2-4-13/h7,11H,1-6,10H2
• InChI Key： SBYAYZQWFKBJSK-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CCNCC2)N=C1CN

Additional information on 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)-

Comprehensive Overview of 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)- (CAS No. 2138336-09-9): Properties, Applications, and Research Insights

The compound 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)- (CAS No. 2138336-09-9) is a structurally unique heterocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. With its thiazole and piperazine moieties, this molecule exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

One of the most searched questions about 2-Thiazolemethanamine derivatives revolves around their biological activity and structure-activity relationships (SAR). Recent studies highlight its role in modulating enzymatic pathways, with particular interest in its selective binding affinity for targets like histamine receptors and serotonin transporters. This aligns with the growing demand for neuroactive compounds in treating neurological disorders, a hot topic in 2024’s pharmaceutical landscape.

From a synthetic perspective, 4-(1-piperazinylmethyl)-2-thiazolemethanamine offers a robust scaffold for medicinal chemistry optimization. Its piperazinylmethyl side chain enhances solubility and bioavailability, addressing a key challenge in drug design. Industry professionals frequently search for synthetic protocols and scalable routes for this compound, reflecting its industrial relevance. Green chemistry approaches, such as catalytic amination, are now being applied to its production to meet sustainability goals.

The compound’s thiazole core is also pivotal in agrochemical applications, where it serves as a building block for crop protection agents. With rising global focus on food security, researchers are investigating its derivatives for pest resistance and plant growth regulation. This dual utility in pharma and agro sectors underscores its interdisciplinary importance.

Analytical characterization of CAS 2138336-09-9 involves advanced techniques like LC-MS and NMR spectroscopy, topics frequently queried in academic forums. Its stability under varying pH conditions and thermal profiles are critical for formulation scientists, driving discussions in preformulation studies. Regulatory compliance, especially REACH and ICH guidelines, further elevates its documentation requirements.

In conclusion, 2-Thiazolemethanamine, 4-(1-piperazinylmethyl)- represents a nexus of innovation across multiple scientific domains. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in modern R&D. As AI-driven drug discovery accelerates, this compound’s cheminformatics data (e.g., QSAR models) will likely fuel future breakthroughs, resonating with today’s data-centric research paradigms.